![molecular formula C20H21FN2O3 B7943894 Benzyl 4-[(4-fluorophenyl)carbamoyl]piperidine-1-carboxylate](/img/structure/B7943894.png)
Benzyl 4-[(4-fluorophenyl)carbamoyl]piperidine-1-carboxylate
Overview
Description
Benzyl 4-[(4-fluorophenyl)carbamoyl]piperidine-1-carboxylate is a useful research compound. Its molecular formula is C20H21FN2O3 and its molecular weight is 356.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality Benzyl 4-[(4-fluorophenyl)carbamoyl]piperidine-1-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Benzyl 4-[(4-fluorophenyl)carbamoyl]piperidine-1-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antituberculosis Activity : Ethyl-4-(4-((4-fluorobenzyl)amino)piperidin-1-yl)-2-phenylthiazole-5-carboxylate, a compound related to Benzyl 4-[(4-fluorophenyl)carbamoyl]piperidine-1-carboxylate, showed promising activity in antituberculosis tests. It was active against Mycobacterium tuberculosis with moderate cytotoxicity, indicating potential for tuberculosis treatment (V. U. Jeankumar et al., 2013).
Catalyst in Organic Synthesis : In a study exploring the use of Au(I) catalysts for intramolecular hydrofunctionalization of allenes, a benzyl piperidine carboxylate derivative was synthesized. This highlights the role of such compounds in facilitating complex organic synthesis processes (Zhibin Zhang et al., 2006).
Molecular Configuration Analysis : The benzyl ester of 3-methyl-4-phenyl-4-piperidinecarboxylic acid, related to the compound , was used as an intermediate in the synthesis of Levocabastine. The study aimed at determining the absolute configurations of piperidine moieties, essential for understanding the molecular geometry of certain pharmaceutical compounds (O. Peeters et al., 1994).
Anti-HIV Activity : Piperidine-4-carboxamide derivatives, related to Benzyl 4-[(4-fluorophenyl)carbamoyl]piperidine-1-carboxylate, have been identified as potent CCR5 antagonists with significant anti-HIV-1 activity. These compounds demonstrated strong inhibition of HIV replication in clinical isolates (S. Imamura et al., 2006).
Fluorine-18 Labeled Compounds for Medical Imaging : Synthesis of fluorine-18 labeled compounds, including derivatives of piperidine carboxylic acid, has been achieved. These labeled compounds are crucial in the development of imaging agents for medical diagnostics (M. Kilbourn et al., 1990).
Potential Applications in Dopamine Transporter Inhibition : Studies on benzhydrylic oxygen atom replacements in dopamine transporter-specific ligands have led to the development of N-analogues. These compounds show high potency and selectivity for the dopamine transporter, indicating potential therapeutic applications (A. Dutta et al., 1998).
Inhibition of Steroid-5alpha-Reductase : N-substituted piperidine-4-(benzylidene-4-carboxylic acids) have been synthesized and evaluated as inhibitors of steroid-5alpha-reductase. These findings suggest potential applications in treating conditions like prostate enlargement (F. Picard et al., 2000).
properties
IUPAC Name |
benzyl 4-[(4-fluorophenyl)carbamoyl]piperidine-1-carboxylate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21FN2O3/c21-17-6-8-18(9-7-17)22-19(24)16-10-12-23(13-11-16)20(25)26-14-15-4-2-1-3-5-15/h1-9,16H,10-14H2,(H,22,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QTSRKXBZXBBWEF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C(=O)NC2=CC=C(C=C2)F)C(=O)OCC3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21FN2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Benzyl 4-[(4-fluorophenyl)carbamoyl]piperidine-1-carboxylate |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.